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Compound of Interest

Compound Name: PF-05105679

Cat. No.: B609953 Get Quote

Application Notes: PF-05105679
Topic: Preparation of PF-05105679 for In Vitro Cell Culture Assays Audience: Researchers,

scientists, and drug development professionals.

Introduction
PF-05105679 is a potent and selective antagonist of the Transient Receptor Potential

Melastatin 8 (TRPM8) ion channel, with a reported IC₅₀ of 103 nM.[1] TRPM8, also known as

the cold and menthol receptor 1 (CMR1), is a nonselective cation channel activated by cold

temperatures (<28°C) and cooling agents like menthol.[2][3] Due to its role in cold sensation,

PF-05105679 has been developed as a potential analgesic for cold-related pain.[2][4] The

compound exhibits high selectivity (>100-fold) for TRPM8 over other receptors and ion

channels, including the closely related TRPA1 and TRPV1 channels.[1] Proper solubilization is

critical for accurate and reproducible results in cell-based assays. This document provides a

detailed protocol for dissolving and preparing PF-05105679 for use in cell culture applications.

Physicochemical and Solubility Data
Proper preparation of PF-05105679 begins with an understanding of its physical and chemical

properties. The compound is a white to off-white solid powder.[1][5] For cell culture

experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a

concentrated stock solution.
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Property Value Citations

Molecular Formula C₂₆H₂₁FN₂O₃ [1][5]

Molecular Weight 428.45 g/mol [1][5]

Appearance White to off-white solid [1][5]

Purity ≥98% (HPLC)

Solubility in DMSO
Up to 125 mg/mL (approx. 292

mM)
[1][5][6][7]

Powder Storage
3 years at -20°C or 2 years at

4°C
[1][5][7]

Solution Storage (DMSO)
6 months at -80°C or 1 month

at -20°C
[1][5][7][8]

Experimental Protocols
This section details the step-by-step procedures for preparing stock and working solutions of

PF-05105679. All steps should be performed in a sterile environment (e.g., a laminar flow

hood) using aseptic techniques to prevent contamination.

PF-05105679 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade (use a newly opened

bottle, as DMSO is hygroscopic)[1][5]

Sterile, nuclease-free microcentrifuge tubes or cryovials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic water bath (optional, but recommended)[1][5][7]

Sterile cell culture medium appropriate for your cell line
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

A 10 mM stock solution is a convenient concentration for most cell culture applications.

Equilibrate: Allow the PF-05105679 powder vial to reach room temperature before opening

to prevent condensation.

Weigh: Accurately weigh out 1 mg of PF-05105679 powder and place it into a sterile

microcentrifuge tube.

Calculate Solvent Volume: Use the following formula to determine the volume of DMSO

needed: Volume (μL) = (Mass (mg) / Molecular Weight ( g/mol )) * 1,000,000 / Concentration

(mM) Volume (μL) = (1 mg / 428.45 g/mol ) * 1,000,000 / 10 mM = 233.4 μL

Dissolve: Add 233.4 μL of sterile, anhydrous DMSO to the microcentrifuge tube containing

the powder.

Mix Thoroughly: Close the cap tightly and vortex the solution for 1-2 minutes until the powder

is fully dissolved. If particulates remain, sonicate the vial in a water bath for 5-10 minutes to

aid dissolution.[1] Visually inspect the solution against a light source to ensure it is clear and

free of precipitates.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials to avoid repeated freeze-thaw cycles. Store aliquots at -80°C for up to 6 months or

-20°C for up to 1 month.[1][5][7][8]

The final concentration of PF-05105679 will depend on the specific experiment and cell type.

The final concentration of DMSO in the culture medium should be kept low (typically ≤0.1%) to

avoid solvent-induced cytotoxicity.

Thaw Stock Solution: Thaw one aliquot of the 10 mM PF-05105679 stock solution at room

temperature. Mix gently before use.

Dilute into Medium: Perform a serial dilution. To minimize precipitation, first dilute the stock

solution into a small volume of pre-warmed (37°C) cell culture medium, mixing immediately

and thoroughly. Then, add this intermediate dilution to the final volume of medium.
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Example for 10 μM final concentration in 10 mL medium:

Add 10 μL of the 10 mM stock solution to 9.99 mL of pre-warmed cell culture medium.

This creates a 1:1000 dilution, resulting in a final DMSO concentration of 0.1%.

Mix and Apply: Gently mix the final working solution by inverting the tube or pipetting. Add

the solution to your cell cultures immediately.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

(e.g., 0.1%) to the cell culture medium without the compound. This is crucial to distinguish

the effects of the compound from those of the solvent.

Visualized Workflows and Pathways
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Caption: Step-by-step workflow for preparing PF-05105679 stock and working solutions.
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Caption: Inhibition of the TRPM8 ion channel signaling pathway by PF-05105679.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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